2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide
2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
487025-94-5
VCID:
VC0398769
InChI:
InChI=1S/C13H10BrClN2O2/c14-9-3-5-10(6-4-9)19-8-12(18)17-11-2-1-7-16-13(11)15/h1-7H,8H2,(H,17,18)
SMILES:
C1=CC(=C(N=C1)Cl)NC(=O)COC2=CC=C(C=C2)Br
Molecular Formula:
C13H10BrClN2O2
Molecular Weight:
341.59g/mol
2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide
CAS No.: 487025-94-5
Main Products
VCID: VC0398769
Molecular Formula: C13H10BrClN2O2
Molecular Weight: 341.59g/mol
CAS No. | 487025-94-5 |
---|---|
Product Name | 2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide |
Molecular Formula | C13H10BrClN2O2 |
Molecular Weight | 341.59g/mol |
IUPAC Name | 2-(4-bromophenoxy)-N-(2-chloropyridin-3-yl)acetamide |
Standard InChI | InChI=1S/C13H10BrClN2O2/c14-9-3-5-10(6-4-9)19-8-12(18)17-11-2-1-7-16-13(11)15/h1-7H,8H2,(H,17,18) |
Standard InChIKey | ZNRFMBNCDKBASJ-UHFFFAOYSA-N |
SMILES | C1=CC(=C(N=C1)Cl)NC(=O)COC2=CC=C(C=C2)Br |
Canonical SMILES | C1=CC(=C(N=C1)Cl)NC(=O)COC2=CC=C(C=C2)Br |
PubChem Compound | 948552 |
Last Modified | Nov 11 2021 |
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